4-(morpholine-4-sulfonyl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C19H19N3O5S2/c23-19(20-13-15-12-17(27-21-15)18-2-1-11-28-18)14-3-5-16(6-4-14)29(24,25)22-7-9-26-10-8-22/h1-6,11-12H,7-10,13H2,(H,20,23)
• InChI Key: LDURTJRNDMCNQW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 953011-98-8

Description

This compound features a benzamide core substituted at the 4-position with a morpholine sulfonyl group and an N-linked 1,2-oxazole moiety bearing a thiophen-2-yl group. Structural characterization would involve NMR (e.g., distinct signals for oxazole protons at δ 6.5–8.0 ppm and thiophene protons at δ 7.0–7.5 ppm) and IR spectroscopy (S=O stretches at ~1250–1300 cm⁻¹).

Biological Activity

The compound 4-(morpholine-4-sulfonyl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide (CAS No. 953011-98-8) is a novel synthetic molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores its synthesis, biological mechanisms, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{19}N_{3}O_{5}S_{2}$ with a molecular weight of 433.5 g/mol. The compound features a morpholine moiety linked to a benzamide structure, which is further substituted with a thiophene and an oxazole ring.

Property	Value
Molecular Formula	$C_{19}H_{19}N_{3}O_{5}S_{2}$
Molecular Weight	433.5 g/mol
CAS Number	953011-98-8

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of Morpholine-Sulfonyl Intermediate : Morpholine reacts with a sulfonyl chloride derivative under basic conditions.
• Synthesis of Thiophene-Oxazole Intermediate : This involves coupling reactions which can include palladium-catalyzed cross-coupling methods.
• Final Coupling Step : The morpholine-sulfonyl intermediate is coupled with the thiophene-oxazole intermediate to yield the final product.

The biological activity of 4-(morpholine-4-sulfonyl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide is attributed to its interaction with specific molecular targets involved in various signaling pathways. Preliminary studies suggest that it may act as an inhibitor of certain enzymes or receptors, potentially affecting cellular proliferation and apoptosis.

Anticancer Activity

Recent research has indicated that derivatives of oxazole, including this compound, exhibit significant anticancer properties. For instance:

• In vitro Studies : The compound has shown promising results against various cancer cell lines, such as MCF-7 (breast cancer) and HeLa (cervical cancer), with IC50 values indicating effective cytotoxicity.

Compound	Cell Line	IC50 (µM)
4a	MCF-7	0.65
4b	HeLa	2.41

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. Studies demonstrated its ability to inhibit lipid peroxidation and proteolytic activity induced by inflammatory agents.

Case Studies

• Study on Lipid Peroxidation : A study highlighted that compounds similar to this benzamide derivative exhibited an average inhibition of lipid peroxidation by approximately 86.5%, showcasing its potential as an antioxidant agent.
• Evaluation Against Enzymatic Activity : Compounds containing the oxazole ring were tested for their inhibitory effects on lipoxygenase, a key enzyme in inflammatory processes, revealing significant inhibition rates.

Comparison with Similar Compounds

Heterocyclic Core Variations

• 1,3,4-Oxadiazole Derivatives: Compounds such as N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide (25) and N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(bromo)benzamide (26) () share the thiophene and benzamide motifs but differ in the heterocyclic core (1,3,4-oxadiazole vs. 1,2-oxazole).
• Thiazole Derivatives: Compounds like 3,4-dichloro-N-(5-(morpholinomethyl)-4-(pyridin-3-yl)thiazol-2-yl)benzamide (4d) () replace the oxazole with a thiazole. The sulfur atom in thiazole increases lipophilicity, which may affect membrane permeability compared to the oxygen-containing oxazole.

Sulfonyl/Sulfamoyl Group Modifications

• Morpholine Sulfonyl vs. Cyclohexyl Sulfamoyl: The morpholine sulfonyl group in the target compound contrasts with 4-[cyclohexyl(ethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide (LMM11) ().
• Benzene Sulfonamide Analogues : N-{[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]methyl}-4-methyl-N-(propan-2-yl)benzene-1-sulfonamide () replaces the benzamide with a sulfonamide. Sulfonamides generally exhibit higher acidity (pKa ~1–2) compared to benzamides (pKa ~4–5), influencing ionization state and bioavailability.

Physicochemical and Pharmacokinetic Properties

• Melting Points and Solubility : Compounds with morpholine sulfonyl groups (e.g., N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-4-methoxy-3-morpholin-4-ylsulfonyl-benzamide , ) typically exhibit lower melting points (~150–200°C) and higher aqueous solubility due to the polar sulfonyl group. In contrast, halogenated derivatives like compound 26 (mp >200°C) are less soluble.
• Metabolic Stability : The morpholine group may undergo oxidative metabolism, whereas thiophene rings are prone to CYP450-mediated oxidation, necessitating structural optimization for improved half-life.